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Compound of Interest |

Compound Name: N-nitroso-vortioxetine
CAS No.: 2925447-38-5
Cat. No.: B15813911
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals to address
excursions of N-nitroso-vortioxetine in the manufacturing of vortioxetine.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-vortioxetine and why is it a concern?

Al: N-nitroso-vortioxetine is a nitrosamine impurity that can form during the manufacturing
process or storage of vortioxetine.[1][2] Nitrosamines are classified as probable human
carcinogens, and their presence in pharmaceutical products is strictly regulated by health
authorities like the FDA and EMA.[3][4] Therefore, controlling the levels of N-nitroso-
vortioxetine is critical to ensure patient safety.

Q2: How is N-nitroso-vortioxetine formed?

A2: N-nitroso-vortioxetine is formed from the reaction of a nitrosatable amine, in this case,
the secondary amine moiety within the vortioxetine molecule itself, with a nitrosating agent.[1]
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[2][5] This reaction is typically facilitated by acidic conditions and can be influenced by factors
such as heat and the presence of moisture.[1]

Q3: What are the primary precursors for N-nitroso-vortioxetine formation in the manufacturing
process?

A3: The two primary precursors are:

o \Vortioxetine: The active pharmaceutical ingredient (API) itself contains a secondary amine
(piperazine ring) that is susceptible to nitrosation.[1][2][5]

o Nitrosating Agents: These are substances that can donate a nitroso group. The most
common nitrosating agents in pharmaceutical manufacturing are nitrites (NO2-), which can
be present as impurities in raw materials, reagents, solvents, or water.[6][7]

Q4: What is the acceptable intake limit for N-nitroso-vortioxetine?

A4: The U.S. FDA has set an acceptable intake (Al) limit of 400 ng/day for N-nitroso-
vortioxetine.[5] It is crucial to ensure that the manufacturing process consistently produces
vortioxetine with levels of this impurity well below this limit.

Troubleshooting Guide
Issue 1: Elevated levels of N-nitroso-vortioxetine
detected in the final API or drug product.

Root Cause Analysis:

An Ishikawa (fishbone) diagram is presented below to illustrate the potential root causes for
elevated N-nitroso-vortioxetine levels.

Caption: Ishikawa diagram of potential root causes for N-nitroso-vortioxetine excursions.
Troubleshooting Steps:

A systematic approach to troubleshooting is outlined in the workflow below.
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Start: N-nitroso-vortioxetine Excursion Detected

Step 1: Review Raw Material Quality
- Test for nitrite contamination in starting materials, reagents, and solvents.
- Analyze for secondary amine impurities.

'

Step 2: Evaluate Process Parameters
- Verify pH control at critical steps.
- Review reaction and drying temperatures and times.

'

Step 3: Assess Equipment and Cleaning
- Investigate potential for cross-contamination.
- Review and validate cleaning procedures.

Step 4: Analyze Formulation and Storage
- Test excipients for nitrite content.
- Evaluate impact of wet granulation process.
- Assess storage conditions (temperature, humidity).

i

Step 5: Implement Mitigation Strategies
- Source low-nitrite raw materials.
- Optimize process parameters (e.g., pH, temperature).
- Introduce nitrite scavengers (e.g., ascorbic acid).
- Revise cleaning protocols.

i

Step 6: Confirmatory Testing
- Analyze multiple batches to confirm effectiveness of changes.

End: N-nitroso-vortioxetine Levels Within Specification

Click to download full resolution via product page

Caption: Troubleshooting workflow for N-nitroso-vortioxetine excursions.
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Quantitative Data Summary:

Recommended ]
Parameter L Rationale
Limit/Range

As low as reasonably o o
o ) ] To minimize the availability of a
Nitrite in Raw Materials practicable; some sources ] ]
key precursor for nitrosation.
suggest < 5 ppm.[8]

Specification to be set based ] o
) ) o ) To comply with regulatory limits
N-nitroso-vortioxetine in API on a daily dose to not exceed

and ensure patient safety.
400 ng/day AlL[5]

) Avoid highly acidic conditions Nitrosation reactions are
pH during relevant steps i ]
where possible. generally acid-catalyzed.[1]

] Higher temperatures can
Use the lowest effective
Temperature accelerate the rate of
temperature. _ _ _
nitrosamine formation.[1]

Issue 2: Inconsistent results from N-nitroso-vortioxetine
testing.

Possible Causes and Solutions:

e Analytical Method Variability: Ensure the analytical method is robust and validated for its
intended purpose. A well-validated LC-MS/MS method is crucial for accurate quantification at

low levels.

o Sample Handling and Stability: N-nitroso-vortioxetine may be sensitive to light and
temperature. Ensure consistent sample handling and storage procedures are in place.

¢ Non-Homogeneous Distribution: The impurity may not be uniformly distributed in the batch.
Ensure proper sampling and sample preparation techniques are used.

Experimental Protocols
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Key Experiment: Quantification of N-nitroso-vortioxetine
by LC-MS/MS

This protocol is a synthesized example based on published methodologies.[9] Users should
validate the method on their specific instrumentation.

1. Objective: To quantify the level of N-nitroso-vortioxetine in a vortioxetine drug substance or
product.

2. Materials and Reagents:

» N-nitroso-vortioxetine reference standard
» Vortioxetine API or drug product sample

e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Ammonium formate

e Formic acid

o Deionized water

e 0.22 um PVDF syringe filters

3. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) coupled with a tandem mass spectrometer
(MS/MS) with an electrospray ionization (ESI) source.

4. Chromatographic Conditions:
e Column: ACQUITY CSH™ 1.7 um Phenyl-Hexyl, 100 mm x 2.1 mm (or equivalent)

¢ Mobile Phase A: 10 mM Ammonium Formate in 0.1% Formic Acid in water
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Mobile Phase B: Methanol and Water (9:1 v/v)

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 20 pL

Gradient Program:

o 0-2 min: 5% B

2-4 min: 30% B

[¢]

4-11 min: 65% B

[¢]

11-16 min: 75% B

[e]

16-17 min: 5% B

o

o 17-20 min: 5% B

. Mass Spectrometer Conditions:
lonization Mode: Positive Electrospray lonization (ESI+)
Acquisition Mode: Multiple Reaction Monitoring (MRM)
Precursor lon (m/z): 328

Product lons (m/z): To be determined based on instrument optimization (fragmentation of the
parent ion).

Other parameters (e.g., collision energy, cone voltage): To be optimized for the specific
instrument.

. Standard and Sample Preparation:
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o Standard Stock Solution: Accurately weigh and dissolve N-nitroso-vortioxetine reference
standard in methanol to prepare a stock solution of known concentration.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to create a calibration curve.

e Sample Preparation:
o Accurately weigh about 50.0 mg of the vortioxetine sample into a 25 mL volumetric flask.
o Dissolve and dilute to volume with the diluent (e.g., methanol/water).
o Filter the solution through a 0.22 um PVDF syringe filter into an HPLC vial.

7. Data Analysis:

o Construct a calibration curve by plotting the peak area of the N-nitroso-vortioxetine
standards against their concentrations.

o Determine the concentration of N-nitroso-vortioxetine in the sample by comparing its peak
area to the calibration curve.

o Calculate the final concentration in ppm (pg/g) relative to the vortioxetine sample weight.

Signaling Pathways and Logical Relationships
Chemical Formation Pathway of N-nitroso-vortioxetine

\ortioxetine
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+ Nitrosating Agent
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Caption: Formation of N-nitroso-vortioxetine from its precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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